Cas no 51860-05-0 ([(2-chloro-4-fluorophenyl)methyl]hydrazine)

[(2-Chloro-4-fluorophenyl)methyl]hydrazine is a specialized hydrazine derivative featuring a chloro-fluorophenyl substituent, offering unique reactivity for synthetic applications. Its structure combines a hydrazine functional group with a halogenated aromatic moiety, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloro and fluoro substituents enhances its versatility in cross-coupling reactions and nucleophilic substitutions. This compound is particularly useful in the preparation of heterocyclic frameworks and as a building block for bioactive molecules. High purity and stability under controlled conditions ensure consistent performance in demanding synthetic workflows. Proper handling is advised due to its hydrazine-based reactivity.
[(2-chloro-4-fluorophenyl)methyl]hydrazine structure
51860-05-0 structure
Product Name:[(2-chloro-4-fluorophenyl)methyl]hydrazine
CAS No:51860-05-0
MF:C7H8ClFN2
MW:174.603223800659
MDL:MFCD07786553
CID:935999
PubChem ID:16773950
Update Time:2025-05-27

[(2-chloro-4-fluorophenyl)methyl]hydrazine Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-4-FLUORO-BENZYL-HYDRAZINE
    • (2-chloro-4-fluorophenyl)methylhydrazine
    • 2-Chloro-4-fluoro-benzylhydrazine
    • 2-chloro-4-fluorobenzyl-hydrazine
    • AG-F-76098
    • AGN-PC-015TZV
    • CTK4J4992
    • KB-229641
    • PB17475
    • [(2-chloro-4-fluorophenyl)methyl]hydrazine
    • (2-Chloro-4-fluorobenzyl)hydrazine
    • 2-chloro-4-fluorobenzylhydrazine
    • MYNJXMGVVBFZHF-UHFFFAOYSA-N
    • CS-0055201
    • P10526
    • SCHEMBL11621445
    • AKOS000130547
    • 51860-05-0
    • DTXSID80588250
    • EN300-270676
    • MDL: MFCD07786553
    • Inchi: 1S/C7H8ClFN2/c8-7-3-6(9)2-1-5(7)4-11-10/h1-3,11H,4,10H2
    • InChI Key: MYNJXMGVVBFZHF-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1CNN)F

Computed Properties

  • Exact Mass: 174.0360041g/mol
  • Monoisotopic Mass: 174.0360041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38Ų

[(2-chloro-4-fluorophenyl)methyl]hydrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-270676-0.05g
[(2-chloro-4-fluorophenyl)methyl]hydrazine
51860-05-0 95.0%
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$95.0 2025-03-20
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[(2-chloro-4-fluorophenyl)methyl]hydrazine
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Enamine
EN300-270676-1.0g
[(2-chloro-4-fluorophenyl)methyl]hydrazine
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Enamine
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Enamine
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51860-05-0 95.0%
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Enamine
EN300-270676-10.0g
[(2-chloro-4-fluorophenyl)methyl]hydrazine
51860-05-0 95.0%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1125841-100mg
[(2-Chloro-4-fluorophenyl)methyl]hydrazine
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¥1123.00 2024-05-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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